Cas no 87624-03-1 (2(1H)-Quinolinone, 3-chlorooctahydro-)

• Product Name: 2(1H)-Quinolinone, 3-chlorooctahydro-
• CAS No: 87624-03-1
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 654543
• PubChem ID: 13178863
• Update Time: 2024-03-02

2(1H)-Quinolinone, 3-chlorooctahydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 3-chlorooctahydro-
• 3-chloro-3,4,4a,5,6,7,8,8a-octahydro-1H-quinolin-2-one

• Inchi： 1S/C9H14ClNO/c10-7-5-6-3-1-2-4-8(6)11-9(7)12/h6-8H,1-5H2,(H,11,12)
• InChI Key： LWHALVREUDNLSQ-UHFFFAOYSA-N
• SMILES： N1C2C(CCCC2)CC(Cl)C1=O

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 362.4±25.0 °C(Predicted)
• pka: 14.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines